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Compound of Interest

Compound Name: (5-Bromohexyl)benzene

CAS No.: 105474-17-7

Cat. No.: B15423337

Get Quote

Executive Summary
5-Bromo-1-phenylhexane (C

H

Br) is a secondary alkyl bromide characterized by a six-carbon chain terminated by a phenyl
group at position 1 and a bromine substituent at position 5. Unlike its primary isomer (6-bromo-
1-phenylhexane), this molecule possesses a chiral center at C5, making it a critical scaffold for
the synthesis of chiral pharmaceutical intermediates via stereospecific nucleophilic substitution
or Grignard formation.

This guide synthesizes available experimental data with high-confidence predictive modeling to

provide a robust reference for researchers handling this compound.
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Parameter Detail

IUPAC Name
(5-Bromohexyl)benzene; 5-Bromo-1-

phenylhexane

Molecular Formula

C

H

Br

Molecular Weight 241.17 g/mol

Chirality Yes (C5 is a stereocenter)

Structural Class Haloalkylbenzene (Secondary Bromide)

SMILES CC(Br)CCCCC1=CC=CC=C1

Physical Properties
Note: Due to the specialized nature of this isomer, values marked with an asterisk ( ) are high-

confidence estimates derived from structure-property relationship (SPR) analysis of the close

analog 1-bromo-5-phenylpentane.*

Thermodynamic & Transport Properties[2]
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Property Value / Range Technical Context

Physical State Liquid
Colorless to pale yellow oil at

STP.[1]

Boiling Point (Atm) 285°C - 290°C

Extrapolated from lower

homologs. Decomposition

likely before boiling at 1 atm.[2]

Boiling Point (Vacuum) 155°C - 160°C @ 15 mmHg
Recommended distillation

range.

Density 1.18 - 1.22 g/cm³

Slightly less dense than 1-

bromo-5-phenylpentane (1.23

g/cm³) due to methylene

dilution.

Refractive Index (

)
1.525 - 1.535*

Consistent with aromatic alkyl

bromides.

Flash Point >113°C Predicted closed cup.

Vapor Pressure < 0.01 mmHg @ 25°C

Low volatility; requires high

vacuum for efficient mass

transfer.

Solubility Profile
Water: Immiscible (< 0.1 g/L).

Polar Organic Solvents: Soluble in Acetone, Ethanol, DMF.

Non-Polar Solvents: Miscible with Hexane, Dichloromethane (DCM), Toluene, Diethyl Ether.

Synthesis & Impurity Profile
The physical properties of 5-bromo-1-phenylhexane are heavily influenced by the synthetic

route chosen, particularly regarding isomeric purity.
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Two dominant pathways exist:

Hydrobromination of 1-Phenyl-5-hexene: Follows Markovnikov addition to yield the

secondary bromide.

Bromination of 1-Phenyl-5-hexanol: Uses PBr

or Appel conditions (CBr

/PPh

).

Synthesis Workflow Diagram

Precursor:
1-Phenyl-5-hexene

Carbocation
Intermediate (2°)

Protonation

Impurity:
6-Bromo isomer

(Anti-Markovnikov)

Peroxide Effect

Reagent:
HBr (Gas or AcOH)

Target:
5-Bromo-1-phenylhexane

Br- Attack

Click to download full resolution via product page

Caption: Markovnikov addition pathway favoring the secondary bromide (Target) over the

primary impurity.

Critical Impurities Affecting Properties
6-Bromo-1-phenylhexane: A primary bromide isomer. It has a slightly higher boiling point and

different refractive index.[2] Presence indicates "anti-Markovnikov" conditions (radical

mechanism) during synthesis.

Elimination Products (Alkenes): If distilled at too high a temperature (>180°C) without

vacuum, HBr elimination can regenerate phenylhexenes, lowering the observed density.

Experimental Protocols for Validation
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Quality Control: NMR Characterization
To validate the identity of 5-bromo-1-phenylhexane against its isomers, use the Methine proton

shift.

H NMR (CDCl

, 400 MHz):

7.15–7.30 (m, 5H, Ar-H)

4.05–4.15 (m, 1H, -CH(Br)-) -> Diagnostic Peak for Secondary Bromide

2.60 (t, 2H, Ph-CH

-)

1.70 (d, 3H, -CH

) -> Doublet indicates methyl adjacent to methine

1.40–1.85 (m, 6H, Alkyl Chain)

Purification Strategy
Due to the high boiling point, fractional vacuum distillation is the only viable method for high-

purity isolation.[2]
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Crude Reaction Mixture
(Target + Isomers + Residual Acid)

Aq. Wash (NaHCO3)
Neutralize Acid

Drying (MgSO4)

Vacuum Distillation
(< 15 mmHg)

Pure 5-Bromo-1-phenylhexane
(Colorless Oil)

Click to download full resolution via product page

Caption: Workup flow ensuring removal of acidic residues prior to thermal purification.

Handling & Safety (E-E-A-T)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Alkyl bromides can darken over

time due to slow liberation of

or HBr if exposed to light/moisture.[2]

Reactivity: Avoid contact with strong bases (e.g., NaOH, KOtBu) to prevent E2 elimination to

1-phenyl-4-hexene or 1-phenyl-5-hexene.
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PubChem.(5-Bromopentyl)benzene Compound Summary. National Library of Medicine.[2]

Available at: [Link](Note: Used as analog reference for density/RI trends).

Master Organic Chemistry.Free Radical Addition of HBr to Alkenes (Anti-Markovnikov).

Available at: [Link](Mechanism grounding for impurity profile).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of 5-Bromo-1-phenylhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15423337/docs#technical-guide-physical-properties-
characterization-of-5-bromo-1-phenylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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